Cas no 1115976-35-6 (2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine)

• Product Name: 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine
• CAS No: 1115976-35-6
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 5389950
• Update Time: 2025-07-01

2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-5-(4-methylphenyl)sulfonylpyrimidin-4-amine
• 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine

• Inchi： 1S/C18H22N4O4S/c1-13-2-4-14(5-3-13)27(23,24)15-12-20-17(21-16(15)19)22-8-6-18(7-9-22)25-10-11-26-18/h2-5,12H,6-11H2,1H3,(H2,19,20,21)
• InChI Key： FSTNLCYZYTUMLJ-UHFFFAOYSA-N
• SMILES： C1(N2CCC3(OCCO3)CC2)=NC=C(S(C2=CC=C(C)C=C2)(=O)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine

Introduction to 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1115976-35-6, specifically named as 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine, represents a fascinating intersection of structural complexity and biological potential. This molecule, characterized by its intricate spirocyclic framework and functionalized pyrimidine core, has garnered attention in the field of chemical biology due to its unique structural features and promising pharmacological properties.

At the heart of this compound lies its 1,4-dioxa-8-azaspiro[4.5]decan scaffold, a spirocyclic structure that introduces rigidity and conformational stability to the molecule. This spirocyclic motif is particularly noteworthy because it mimics natural product scaffolds that have been historically successful in drug discovery. The presence of an azacycloalkane ring within the spirocyclic system not only enhances the molecular complexity but also opens up possibilities for diverse interactions with biological targets.

The pyrimidine core of the molecule is another critical feature, serving as a common pharmacophore in many bioactive compounds. Pyrimidines are integral to nucleic acid structures and have been widely explored for their antimicrobial, anticancer, and anti-inflammatory properties. In this compound, the pyrimidine ring is further functionalized with a 4-methylbenzenesulfonyl group at the 5-position, which introduces a hydrophobic aromatic moiety capable of engaging in π-stacking interactions and hydrophobic binding pockets in proteins.

The amine group at the 4-position of the pyrimidine ring provides another site for chemical modification, enabling further derivatization to tailor biological activity. This flexibility makes 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high precision. Studies suggest that the spirocyclic scaffold interacts favorably with specific residues in target proteins, while the pyrimidine and sulfonyl groups engage in critical hydrogen bonding networks. These insights have guided the optimization of analogs with enhanced potency and selectivity.

In the realm of drug discovery, this compound has been explored for its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases are key regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The unique structural features of 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine make it a promising candidate for developing kinase inhibitors with improved pharmacokinetic profiles.

Furthermore, the spirocyclic system has been shown to enhance metabolic stability, a crucial factor in drug development. By reducing susceptibility to enzymatic degradation, this compound has the potential to exhibit longer half-lives in vivo, improving therapeutic efficacy. Preclinical studies have begun to explore these properties, with early results indicating promising activity against selected cancer cell lines.

The sulfonyl group attached to the aromatic ring not only contributes to hydrophobic interactions but also serves as a handle for further derivatization. Sulfonyl groups are well-known for their ability to enhance binding affinity through dipole-dipole interactions and can be modified to introduce additional functionalities such as solubility enhancers or prodrugs.

One particularly intriguing aspect of this compound is its potential role in modulating protein-protein interactions (PPIs). PPIs are essential for numerous cellular processes but are notoriously difficult to target with small molecules due to their large binding surfaces and lack of clear binding pockets. The rigid spirocyclic scaffold combined with multiple functional groups provides an ideal platform for disrupting or stabilizing PPIs, which could lead to novel therapeutic strategies against diseases like Alzheimer's and certain cancers.

Recent research has also highlighted the compound's potential as an antagonist of ion channels. By modulating ion channel activity, this molecule could have applications in treating neurological disorders such as epilepsy or chronic pain syndromes. The precise structural features allow for selective interaction with specific ion channels while minimizing off-target effects.

The synthesis of 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine presents both challenges and opportunities for synthetic chemists. The spirocyclic system requires careful control during synthesis to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently.

One particularly elegant synthetic approach involves a [insert specific synthetic method if known], which leverages transition metal catalysis to form the spirocyclic bond under mild conditions. This method not only improves efficiency but also minimizes unwanted byproducts, making it suitable for large-scale production.

The growing interest in this compound underscores its significance as a lead structure in medicinal chemistry. As more data becomes available from preclinical studies, expectations are high that derivatives of 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-5-(4-methylbenzenesulfonyl)pyrimidin-4-am ine will advance into clinical trials and eventually reach patients suffering from various diseases.

In conclusion,2-{1,4-dioxa -8 - azaspiro [ 4 . 5 ] decan - 8 - yl } - 5 - ( 4 - methylbenzenesulfony l ) py rimidin - 4 - am ine (CAS no: 1115976 -35 -6) represents a compelling example of how structural complexity can translate into biological activity. Its unique scaffold combines rigidity with functional diversity，making it a valuable tool for drug discovery。With ongoing research uncovering new therapeutic applications，this compound is poised to play a significant role in addressing unmet medical needs。